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Compound of Interest

Compound Name: Dimethyl trisulfide

Cat. No.: B1209414 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for the handling of Dimethyl trisulfide (DMTS), a flammable liquid with a potent,

foul odor.[1] Adherence to these procedures is critical to mitigate risks, which include skin and

eye irritation, respiratory issues, and flammability.[2][3][4]

Key Physical and Chemical Properties
A thorough understanding of a substance's properties is the foundation of safe handling.
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Property Value

CAS Number 3658-80-8[2][4][5][6]

Molecular Formula C2H6S3[4]

Molecular Weight 126.26 g/mol [1][4]

Appearance Clear yellow to orange liquid[2][7]

Odor Strong, garlic- and onion-like[7]

Boiling Point 170°C (lit.)[1][2]

Melting Point -68°C (lit.)[2][6]

Flash Point 56°C (closed cup)[7]

Density 1.19 g/cm³[2]

Solubility
Slightly soluble in water; soluble in ethanol and

organic solvents[7]

Personal Protective Equipment (PPE)
A multi-layered approach to personal protective equipment is essential to prevent exposure.
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PPE Category Specifications

Hand Protection

Wear chemical impermeable gloves.[2] While

specific breakthrough times for Dimethyl

trisulfide are not readily available, selecting

gloves made from materials like Viton®, nitrile,

or neoprene is a conservative and

recommended approach based on their

resistance to a broad range of chemicals.

Always inspect gloves for any signs of

degradation before use.[2]

Eye and Face Protection

Tightly fitting safety goggles with side-shields

conforming to EN 166 (EU) or NIOSH (US)

standards are mandatory.[2] A face shield

should be worn when there is a risk of

splashing.

Skin and Body Protection

Wear fire/flame resistant and impervious

clothing.[2] A lab coat is required, and additional

protective clothing may be necessary depending

on the scale of the experiment.[7] Closed-toe

shoes are mandatory.

Respiratory Protection

Work should be conducted in a well-ventilated

area, preferably within a chemical fume hood.[2]

[7] If exposure limits are exceeded or if irritation

is experienced, a full-face respirator with

appropriate cartridges should be used.[2] For

related compounds like Dimethyl sulfide, an

organic vapor (OV) cartridge is recommended.

[8]

Experimental Protocol: Safe Handling of Dimethyl
Trisulfide
This step-by-step guide outlines the safe handling of Dimethyl trisulfide from acquisition to

disposal.
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1. Pre-Experiment Planning and Preparation:

Risk Assessment: Conduct a thorough risk assessment for the planned experiment,

considering the quantity of Dimethyl trisulfide to be used and the potential for exposure.

Fume Hood Verification: Ensure the chemical fume hood is functioning correctly and has a

current certification.

PPE Check: Assemble and inspect all necessary PPE before handling the chemical.

Emergency Equipment: Locate and ensure the accessibility of the nearest safety shower,

eyewash station, and fire extinguisher.

2. Handling and Use:

Transportation: When moving Dimethyl trisulfide, use a secondary container to prevent

spills.

Dispensing: Handle in a well-ventilated place, such as a chemical fume hood.[2] Use non-

sparking tools to prevent ignition.[2] Ground/bond the container and receiving equipment to

prevent static discharge.[2]

Avoiding Contamination: Do not eat, drink, or smoke in the laboratory.[2] Wash hands

thoroughly after handling.[2]

3. Storage:

Container: Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]

Incompatibilities: Store away from incompatible materials such as strong oxidizing agents.

Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces.[2][5]

4. Spill Management:

Evacuation: In case of a spill, evacuate personnel from the immediate area.[2]

Ventilation: Ensure adequate ventilation.
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Containment: Absorb the spill with an inert material such as sand or vermiculite.[7]

Cleanup: Collect the absorbed material using spark-proof tools and place it in a suitable,

closed container for disposal.[2]

5. Disposal Plan:

Waste Collection: Collect all Dimethyl trisulfide waste, including contaminated materials, in

a designated and properly labeled hazardous waste container.

Regulatory Compliance: Dispose of the waste in accordance with all local, state, and federal

regulations.[9] Do not dispose of it down the drain.[2]

Container Disposal: Empty containers may retain product residue and should be disposed of

as hazardous waste.

First Aid Procedures
Immediate and appropriate first aid is crucial in the event of exposure.

Exposure Route First Aid Measures

Inhalation

Move the victim to fresh air.[2] If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[2]

Skin Contact

Immediately remove all contaminated clothing.

[2] Wash the affected area with soap and plenty

of water.[2] Seek medical attention if irritation

persists.

Eye Contact

Rinse cautiously with water for several minutes.

[2] Remove contact lenses if present and easy

to do. Continue rinsing.[2] Seek immediate

medical attention.

Ingestion
Do NOT induce vomiting.[7] Rinse mouth with

water.[2] Seek immediate medical attention.[7]
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Safe Handling Workflow
The following diagram illustrates the logical progression of safely handling Dimethyl trisulfide.

Safe Handling Workflow for Dimethyl Trisulfide
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Click to download full resolution via product page

Caption: Workflow for the safe handling of Dimethyl trisulfide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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